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Compound of Interest

Compound Name: C.l. Direct Red 84

Cat. No.: B15557289

An In-Depth Technical Guide to C.I. Direct Red
84

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Direct Red 84, also identified by its Colour Index number 35760, is a multi-azo dye. This
technical guide provides a summary of its core chemical and structural properties based on
available public information. Due to the limited availability of in-depth experimental data in the
public domain, this document focuses on foundational chemical information and presents a
generalized experimental framework for the synthesis of similar dyes. This guide is intended to
serve as a foundational resource for researchers and scientists.

Chemical Properties and Structure

C.l. Direct Red 84 is classified as a multi-azo dye, indicating the presence of multiple azo (-
N=N-) functional groups, which are the primary chromophores responsible for its color. Its
chemical identity is established by its CAS Registry Number, molecular formula, and molecular
weight.

General Properties
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A summary of the key identifying and chemical properties of C.l. Direct Red 84 is presented in
the table below.

Property Value Reference
C.l. Name Direct Red 84 [1]
C.I. Number 35760 [1]
CAS Registry Number 6409-83-2 [1]
Molecular Formula CasH2sN10Nas013S4 [1]
Molecular Weight 1136.99 g/mol [1]
Chemical Class Multi-azo dye [1]
Appearance Dark red with a yellow light o
cast

Chemical Structure

The precise, publicly available structural representation of C.l. Direct Red 84 is limited.
However, its molecular formula and classification as a multi-azo dye indicate a complex
aromatic structure.

Note on Data Availability: Detailed quantitative data such as melting point, boiling point, and
specific solubility values in various solvents are not readily available in publicly accessible
scientific literature. Similarly, comprehensive spectral data (UV-Vis, IR, NMR) for C.I. Direct
Red 84 has not been publicly documented.

Synthesis and Experimental Protocols

While a detailed, step-by-step experimental protocol for the synthesis of C.l. Direct Red 84 is
not published, a general manufacturing method is described. This process is characteristic of
the synthesis of many multi-azo dyes.

General Manufacturing Method

The synthesis of C.l. Direct Red 84 involves a multi-step diazotization and coupling process[1]:
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« First Diazotization and Coupling: 4-Aminobenzenesulfonic acid is diazotized and then
coupled with 5-Aminonaphthalene-2-sulfonic acid.

» Second Diazotization: The product from the first step is then diazotized.

e Second Coupling: The resulting diazonium salt is coupled with
(Phenylamino)methanesulfonic acid.

e Hydrolysis: The sulfonic acid group is removed via hydrolysis.
o Phosgenation: The final step involves a phosgenation reaction.

The logical workflow for this synthesis is illustrated in the diagram below.

Click to download full resolution via product page

Caption: General Synthesis Workflow for C.I. Direct Red 84.

Representative Experimental Protocol for Azo Dye
Synthesis

The following is a generalized laboratory-scale protocol for the synthesis of an azo dye, which
illustrates the fundamental steps of diazotization and coupling. This is not the specific protocol
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for C.l. Direct Red 84 but serves as a representative example.

Materials:

e Aromatic amine (e.g., aniline)

e Coupling agent (e.g., 2-naphthol)

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI), concentrated

e Sodium hydroxide (NaOH) solution

e Ice

Urea

Procedure:

o Preparation of the Diazonium Salt:

[¢]

Dissolve the aromatic amine in dilute hydrochloric acid in a beaker.

Cool the solution to 0-5 °C in an ice bath.

[e]

o

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise while maintaining the
low temperature. Stir continuously.

o

A small amount of urea can be added to quench any excess nitrous acid.
o Preparation of the Coupling Solution:

o Dissolve the coupling agent in an aqueous solution of sodium hydroxide in a separate
beaker.

o Cool this solution in an ice bath.

e Coupling Reaction:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15557289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Slowly add the cold diazonium salt solution to the cold coupling solution with vigorous

stirring.
o Abrightly colored azo dye should precipitate out of the solution.

o Continue stirring in the ice bath for a period to ensure the reaction goes to completion.

e |solation and Purification:
o Collect the precipitated dye by vacuum filtration.

o Wash the solid with cold water to remove any unreacted starting materials and inorganic

salts.

o The crude dye can be further purified by recrystallization from an appropriate solvent (e.g.,

ethanol-water mixture).

Biological Activity and Signaling Pathways

A comprehensive search of publicly available scientific databases and literature reveals no
specific studies on the biological activity or implication of C.l. Direct Red 84 in any signaling
pathways. Azo dyes, as a class, are known to have a range of biological effects, with some
being investigated for toxicological properties. Some azo dyes can be metabolized by
azoreductases present in various organisms, which can lead to the formation of aromatic
amines, some of which are known to be carcinogenic[2]. However, without specific studies on
C.l. Direct Red 84, any discussion of its biological impact would be speculative.

Due to the lack of data on biological interactions or pathways, a signaling pathway diagram for
C.l. Direct Red 84 cannot be provided.

Conclusion

C.l. Direct Red 84 is a multi-azo dye with well-defined basic chemical identifiers. The general
principles of its synthesis are understood to follow standard diazotization and coupling
reactions common to this class of dyes. However, there is a notable absence of detailed,
publicly available technical data regarding its specific physicochemical properties, a validated
experimental protocol for its synthesis, and any biological or toxicological studies. This
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information gap limits a more in-depth technical assessment and highlights an area where
further research would be beneficial for a complete scientific understanding of this compound.
Researchers interested in this dye are encouraged to perform their own analytical
characterizations to determine its specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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